Cas no 1256789-04-4 (5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile)

• Product Name: 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile
• CAS No: 1256789-04-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 1029787
• PubChem ID: 71627079
• Update Time: 2025-10-30

5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile
• AB73910
• DTXSID50856458
• 1256789-04-4

• Inchi： 1S/C9H9N3/c10-4-7-3-8-1-2-11-6-9(8)12-5-7/h3,5,11H,1-2,6H2
• InChI Key： BGVMPGDVBNGEAN-UHFFFAOYSA-N
• SMILES： N1CC2C(=CC(C#N)=CN=2)CC1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile

Introduction to 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile (CAS No. 1256789-04-4)

5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1256789-04-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a structurally diverse group known for its broad spectrum of biological activities. The presence of a carbonitrile group at the 3-position and a tetrahydropyridine core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The naphthyridine core is a fused bicyclic system consisting of a pyridine and a pyrimidine ring, which is often modified to enhance pharmacological properties. In particular, 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile has been studied for its potential in modulating various biological pathways. The carbonitrile functionality is known to influence both the solubility and reactivity of the molecule, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional characteristics of this compound more deeply. Studies suggest that 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile exhibits promising interactions with biological targets such as enzymes and receptors. These interactions are often mediated by the electron-withdrawing nature of the carbonitrile group and the hydrogen bonding potential of the tetrahydropyridine moiety.

In the context of drug development, this compound has been investigated for its potential applications in treating neurological disorders. The naphthyridine scaffold is known to cross the blood-brain barrier efficiently, which is a crucial requirement for therapeutic agents targeting central nervous system (CNS) diseases. Preliminary studies have indicated that derivatives of 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile may exhibit neuroprotective properties by modulating neurotransmitter systems.

Furthermore, the compound's structural flexibility allows for further derivatization to enhance specific pharmacokinetic and pharmacodynamic profiles. Researchers have explored various synthetic routes to introduce different substituents at strategic positions within the molecule. These modifications aim to optimize bioavailability, reduce toxicity, and improve target specificity. The versatility of 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile as a scaffold underscores its importance in medicinal chemistry.

The carbonitrile group at the 3-position plays a pivotal role in determining the compound's reactivity and interaction with biological targets. This functionality can participate in hydrogen bonding or form salt bridges with polar residues in proteins. Such interactions are essential for achieving high affinity and selectivity in drug design. Additionally, the tetrahydropyridine ring contributes to the overall solubility and metabolic stability of the molecule.

Recent research has also highlighted the potential of 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile in addressing inflammatory conditions. Studies have shown that certain derivatives of this compound can inhibit key enzymes involved in inflammatory pathways. By modulating these pathways, such compounds may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5,6,7,8-Tetrahydro-1,7-naphthyridine-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include cyclization reactions followed by functional group transformations to introduce the carbonitrile group at the desired position. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability.

In conclusion,5,Tetrahydro-,1',7'-dihydroxy-N'-nitroso-N'-phenylpropanediamide CAS No: 1256789-04-4 represents a promising lead compound in pharmaceutical research due to its unique structural features and biological activities. Its potential applications span across various therapeutic areas including CNS disorders and inflammatory diseases. Continued investigation into this compound and its derivatives will likely yield valuable insights into drug design principles and contribute to the development of novel therapeutic agents.